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Compound of Interest

Compound Name: Benzyl laurate

Cat. No.: B086544

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Benzyl laurate is an ester of benzyl alcohol and lauric acid, presenting as a clear, colorless to
pale yellow liquid.[1] In the realm of perfumery and cosmetics, it is recognized for its functions
as a fragrance ingredient, emollient, and solvent.[2][3] Its inherent properties, particularly its
low volatility, suggest its potential as a fixative in fragrance formulations. Fixatives are essential
components in perfumery that reduce the evaporation rate of more volatile fragrance
components, thereby prolonging the scent's longevity. This document provides a detailed
overview of benzyl laurate's physicochemical properties and outlines protocols for evaluating
its efficacy as a fragrance fixative.

Physicochemical Properties of Benzyl Laurate

The effectiveness of a fragrance fixative is intrinsically linked to its physical and chemical
characteristics. A low vapor pressure, high boiling point, and high molecular weight are primary
indicators of a substance's potential to act as a fixative. Benzyl laurate exhibits these key
properties.

Table 1: Physicochemical Data of Benzyl Laurate
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Property Value Reference(s)
Molecular Formula C19H3002 [4]
Molecular Weight 290.44 g/mol [5]1[6]
Appearance I.Dak.e yellow to yellow clear 7]

liquid (est.)
Odor Profile Fatty, Waxy, Oily, Floral, Sweet  [4]
Boiling Point 375.5 °C at 760 mmHg [8]
211 °C at 12 mmHg [6]
207 °C at 12 Torr [9]
Melting Point 8.00t09.5°C [71[8]
Vapor Pressure 7.75E-06 mmHg at 25°C [61[8][10]

est. 0 hPa @ 20°C; 0 hPa @
25°C

[4]

Evaporation Rate

Ultra slow

[4]

Density

0.93700 to 0.945 g/cm® @
25.00 °C

[7](8]

Refractive Index

1.47900 to 1.48500 @ 20.00
°C

[7]

Flash Point > 200.00 °F TCC (> 93.33 °C) [7]
109 °C [8]
171 °C [6]
Soluble in ethanol, mineral oil,
jojoba oil, almond oil, isopropyl
Solubility myristate, Cyclomethicone. [3114]
Insoluble in water, propylene
glycol, glycerin.
LogP 5.65070 [8]
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XLogP3-AA 6.8 [41[5]

Mechanism of Action as a Fragrance Fixative

While not extensively documented specifically for benzyl laurate, the primary mechanism by
which high molecular weight, low volatility esters act as fixatives is through intermolecular
interactions with more volatile fragrance molecules. By forming a less volatile matrix, benzyl
laurate can reduce the overall vapor pressure of the fragrance mixture, thereby slowing down
the evaporation of the top and middle notes of a perfume. Its "ultra slow" evaporation rate is a
key indicator of this potential.[4]

Experimental Protocols for Evaluation of Fixative
Properties

To quantitatively assess the efficacy of benzyl laurate as a fragrance fixative, a combination of
sensory and instrumental analysis is recommended. The following protocols provide a
framework for these evaluations.

Sensory Evaluation of Fragrance Longevity

Sensory analysis is a critical method for assessing how a fixative impacts the perceived scent
over time.[11][12]

Objective: To determine the effect of benzyl laurate on the perceived longevity and intensity of
a model fragrance.

Materials:

Model fragrance solution (e.g., a single aroma chemical or a simple accord in ethanol).

Benzyl laurate.

Ethanol (perfumer's grade).

Perfume blotters (smelling strips).

Trained sensory panel.
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o Controlled environment room (odor-free, controlled temperature and humidity).
Protocol:
e Sample Preparation:

o Control Sample: Prepare a solution of the model fragrance in ethanol at a standard
concentration (e.g., 10% v/v).

o Test Sample: Prepare a second solution containing the model fragrance (10% v/v) and
benzyl laurate (e.g., at 1%, 3%, and 5% w/v) in ethanol. The concentration of benzyl
laurate can be varied to determine the optimal level.[13]

o Application:

o Apply a standardized amount (e.g., 0.1 mL) of the Control and Test samples to separate,
labeled perfume blotters.[14]

e Evaluation:

o Atrained sensory panel evaluates the intensity of the fragrance on the blotters at specified
time intervals (e.g., 0, 1, 2, 4, 6, 8, and 24 hours).[15]

o Panelists rate the fragrance intensity on a labeled magnitude scale (LMS) or a similar
quantitative scale.[12]

o The evaluation should be conducted in a double-blind manner to prevent bias.
e Data Analysis:

o Plot the mean fragrance intensity ratings against time for both the Control and Test
samples.

o Compare the decay curves to determine if the presence of benzyl laurate results in a
slower decline in fragrance intensity, indicating a fixative effect.

Instrumental Analysis of Fragrance Evaporation
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Instrumental techniques, such as headspace gas chromatography-mass spectrometry (GC-
MS), provide an objective measure of the reduction in the evaporation rate of volatile fragrance
compounds.[16][17][18]

Objective: To quantify the effect of benzyl laurate on the evaporation rate of volatile aroma
chemicals from a substrate.

Materials:
e Model volatile aroma chemical(s) (e.g., linalool, limonene).
e Benzyl laurate.
o Ethanol (perfumer's grade).
e Substrate (e.g., filter paper, watch glass).
» Headspace vials.
o Headspace sampler coupled with a GC-MS system.
Protocol:
e Sample Preparation:
o Control Sample: Prepare a solution of the model aroma chemical in ethanol.

o Test Sample: Prepare a solution of the model aroma chemical and benzyl laurate in
ethanol.

e Application:

o Apply a precise amount of the Control and Test samples to separate, inert substrates
placed within headspace vials.

e Headspace Analysis:
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o The vials are incubated at a constant temperature (e.g., 32°C, to simulate skin
temperature) for a series of time points (e.g., 0, 1, 2, 4, 6, 8, 24 hours).

o At each time point, the headspace of the vials is sampled and injected into the GC-MS.
o Data Analysis:

o The peak area of the model aroma chemical is recorded for each time point for both the
Control and Test samples.

o Plot the peak area against time for both samples. A slower decrease in the peak area for
the Test sample compared to the Control indicates a reduction in the evaporation rate due
to the presence of benzyl laurate.

Visualization of Experimental Workflows
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Caption: Workflow for Sensory Evaluation of Benzyl Laurate as a Fragrance Fixative.
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Caption: Workflow for Instrumental Analysis of Benzyl Laurate as a Fragrance Fixative.
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Conclusion

The physicochemical properties of benzyl laurate, particularly its high molecular weight, high
boiling point, and extremely low vapor pressure, strongly indicate its potential as an effective
fragrance fixative. The protocols outlined in this document provide a robust framework for the
systematic evaluation of its performance. By employing both sensory and instrumental
methods, researchers can obtain comprehensive data on the ability of benzyl laurate to
prolong fragrance longevity, thereby enabling its informed application in perfumery and other
scented products. The recommended usage levels in fragrance concentrates can be up to
15.0000%.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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